Cas no 89795-68-6 (2-Mercaptobenzo[d]oxazole-6-sulfonamide)

• Product Name: 2-Mercaptobenzo[d]oxazole-6-sulfonamide
• CAS No: 89795-68-6
• MF: C₇H₆N₂O₃S₂
• MW: 230.264138698578
• CID: 4819257
• Update Time: 2025-06-07

2-Mercaptobenzo[d]oxazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptobenzo[d]oxazole-6-sulfonamide
• SC=1OC2=C(N1)C=CC(=C2)S(=O)(=O)N

• Inchi： 1S/C7H6N2O3S2/c8-14(10,11)4-1-2-5-6(3-4)12-7(13)9-5/h1-3H,(H,9,13)(H2,8,10,11)
• InChI Key： ZTHTZAOQKCOVLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OC(N2)=S)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 0.3
• Topological Polar Surface Area: 122

Additional information on 2-Mercaptobenzo[d]oxazole-6-sulfonamide

2-Mercaptobenzo[d]oxazole-6-sulfonamide (CAS No. 89795-68-6): A Comprehensive Overview

2-Mercaptobenzo[d]oxazole-6-sulfonamide (CAS No. 89795-68-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This sulfur-containing heterocyclic compound belongs to the benzo[d]oxazole family, characterized by a fused benzene and oxazole ring system. The presence of both mercapto (-SH) and sulfonamide (-SO₂NH₂) functional groups makes this molecule particularly interesting for researchers and industrial applications.

The molecular structure of 2-Mercaptobenzo[d]oxazole-6-sulfonamide offers excellent opportunities for chemical modifications, making it a valuable building block in organic synthesis. Recent studies have focused on its potential as a precursor for pharmaceutical intermediates, with particular interest in its ability to form stable complexes with various metal ions. This property has led to exploration in catalysis and material science applications, where researchers are investigating its role in creating novel functional materials.

In the pharmaceutical sector, derivatives of 2-Mercaptobenzo[d]oxazole-6-sulfonamide have shown promise in early-stage drug discovery programs. The compound's unique structure allows for the development of molecules with potential biological activity, particularly in areas such as enzyme inhibition. While not a drug itself, this compound serves as an important scaffold for medicinal chemistry research, especially in the design of target-specific therapeutic agents.

The synthesis of 2-Mercaptobenzo[d]oxazole-6-sulfonamide typically involves multi-step organic reactions starting from appropriately substituted benzene derivatives. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable intermediate. Recent publications have highlighted improved yields and reduced waste generation in its production, addressing growing concerns about sustainable chemical manufacturing.

Analytical characterization of 2-Mercaptobenzo[d]oxazole-6-sulfonamide employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research and industrial applications. The compound typically appears as a crystalline solid with specific solubility characteristics that influence its handling and application in various solvents.

In material science, the thiol group of 2-Mercaptobenzo[d]oxazole-6-sulfonamide enables its use in surface modification and functionalization. Researchers are exploring its potential in creating self-assembled monolayers (SAMs) on metal surfaces, which could lead to applications in nanotechnology and electronic devices. The compound's ability to coordinate with metal surfaces while maintaining its sulfonamide functionality offers unique possibilities for designing advanced materials.

The stability profile of 2-Mercaptobenzo[d]oxazole-6-sulfonamide has been extensively studied, with particular attention to its behavior under various environmental conditions. Proper storage typically requires protection from moisture and oxidation, with recommendations to store the compound under inert atmosphere for long-term preservation. These handling considerations are important for maintaining the compound's integrity in research and industrial settings.

Recent patent literature reveals growing interest in 2-Mercaptobenzo[d]oxazole-6-sulfonamide derivatives, particularly in applications related to specialty chemicals and advanced materials. The compound's versatility has led to its inclusion in several proprietary formulations, though specific applications often remain confidential due to competitive considerations in the chemical industry.

From a commercial perspective, 2-Mercaptobenzo[d]oxazole-6-sulfonamide is available through specialty chemical suppliers, typically in research quantities. The global market for such fine chemicals has shown steady growth, driven by increasing R&D activities in pharmaceuticals and advanced materials. Pricing and availability can vary based on purity requirements and order quantities, with current trends showing stable supply chains for this niche product.

Environmental and safety assessments of 2-Mercaptobenzo[d]oxazole-6-sulfonamide indicate that standard laboratory precautions are sufficient for handling this material. While comprehensive toxicological data may be limited due to its specialized use, current information suggests it should be treated with the same care as other organosulfur compounds. Proper personal protective equipment and ventilation are recommended when working with this chemical in powder form.

The future research directions for 2-Mercaptobenzo[d]oxazole-6-sulfonamide appear promising, with several academic groups investigating novel applications in coordination chemistry and molecular recognition. Its dual functionality makes it particularly interesting for designing supramolecular architectures and sensor materials. These emerging applications could significantly expand the compound's utility beyond its current uses.

For researchers working with 2-Mercaptobenzo[d]oxazole-6-sulfonamide, recent literature suggests exploring its potential in click chemistry applications, where its thiol group could participate in thiol-ene reactions. This approach could lead to the development of novel polymeric materials or surface coatings with tailored properties. The compound's reactivity profile continues to offer new opportunities for creative synthetic chemistry.

Quality control standards for 2-Mercaptobenzo[d]oxazole-6-sulfonamide typically specify minimum purity levels, often ≥95% or higher for research applications. Analytical certificates accompanying commercial samples usually include detailed characterization data, ensuring researchers can verify the compound's identity and purity for their specific applications. These quality assurances are particularly important in pharmaceutical research where compound integrity is critical.

The intellectual property landscape surrounding 2-Mercaptobenzo[d]oxazole-6-sulfonamide shows increasing activity, with several recent patents disclosing novel derivatives and applications. This trend reflects the compound's growing importance in various technological fields. Researchers considering commercial applications should conduct thorough patent searches to ensure freedom to operate with this chemical building block.

In conclusion, 2-Mercaptobenzo[d]oxazole-6-sulfonamide (CAS No. 89795-68-6) represents a versatile and valuable chemical entity with diverse potential applications. Its unique combination of functional groups and stable heterocyclic core continue to make it an attractive target for research across multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as an important tool in modern chemistry and materials science.